Cas no 1004223-11-3 (N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide)

• Product Name: N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide
• CAS No: 1004223-11-3
• MF: C₁₇H₁₁N₃OS
• MW: 305.353741884232
• CID: 5471345
• Update Time: 2025-06-08

N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-thieno[2,3-d]pyrimidin-4-ylnaphthalene-1-carboxamide
• N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide

• Inchi： 1S/C17H11N3OS/c21-16(13-7-3-5-11-4-1-2-6-12(11)13)20-15-14-8-9-22-17(14)19-10-18-15/h1-10H,(H,18,19,20,21)
• InChI Key： DDCIFEYWWIKSKF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=NC3SC=CC=32)=O)=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide

Comprehensive Overview of N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide (CAS No. 1004223-11-3)

N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide (CAS No. 1004223-11-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thieno[2,3-d]pyrimidine core fused with a naphthalene-1-carboxamide moiety, exhibits promising potential in various applications, including drug discovery and organic electronics. Its molecular structure combines aromatic and heteroaromatic features, making it a subject of interest for researchers exploring small-molecule inhibitors, kinase modulation, and fluorescence-based probes.

In recent years, the demand for thienopyrimidine derivatives has surged due to their versatile biological activities. The N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide scaffold is particularly notable for its potential role in targeting protein-protein interactions (PPIs) and enzyme inhibition. Researchers have highlighted its relevance in cancer therapeutics, where it may serve as a precursor for tyrosine kinase inhibitors (TKIs). This aligns with current trends in precision medicine, where small-molecule drugs are designed to interact with specific molecular targets.

The synthesis of CAS No. 1004223-11-3 involves multi-step organic reactions, often starting from 2-aminothiophene derivatives and naphthalene-1-carboxylic acid. Key steps include cyclization, amidation, and purification techniques such as column chromatography or recrystallization. The compound's physicochemical properties, including solubility, stability, and logP values, are critical for its application in drug formulation. Recent studies have also explored its photophysical properties, suggesting utility in organic light-emitting diodes (OLEDs) and sensor technologies.

From a commercial perspective, N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide is available through specialized chemical suppliers, often labeled as a research-grade compound. Its pricing and availability are influenced by factors such as purity levels (e.g., >98% HPLC) and batch scalability. Researchers frequently search for custom synthesis services or structure-activity relationship (SAR) studies involving this compound, reflecting its niche yet growing market.

Environmental and regulatory considerations for CAS No. 1004223-11-3 are also noteworthy. While not classified as hazardous, proper laboratory handling protocols are recommended due to its organic nature. Disposal should comply with green chemistry principles, emphasizing waste minimization and solvent recovery. The compound's biodegradability and ecotoxicological profile remain areas of ongoing investigation, particularly as sustainability gains prominence in chemical research.

In summary, N-{thieno[2,3-d]pyrimidin-4-yl}naphthalene-1-carboxamide represents a compelling case study at the intersection of medicinal chemistry and materials science. Its dual applicability in therapeutic development and advanced materials underscores the importance of continued research. For scientists and industry professionals, this compound offers a fertile ground for innovation, whether in designing next-generation drugs or pioneering optoelectronic materials.